Cas no 1803860-83-4 (3-Bromo-2-(3-chloropropyl)fluorobenzene)

• Product Name: 3-Bromo-2-(3-chloropropyl)fluorobenzene
• CAS No: 1803860-83-4
• MF: C₉H₉BrClF
• MW: 251.523164510727
• CID: 4978608
• Update Time: 2025-07-18

3-Bromo-2-(3-chloropropyl)fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-chloropropyl)fluorobenzene

• Inchi： 1S/C9H9BrClF/c10-8-4-1-5-9(12)7(8)3-2-6-11/h1,4-5H,2-3,6H2
• InChI Key： XWMFHGZQAMNYSX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCCCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-2-(3-chloropropyl)fluorobenzene

3-Bromo-2-(3-chloropropyl)fluorobenzene (CAS No. 1803860-83-4): A Comprehensive Overview

3-Bromo-2-(3-chloropropyl)fluorobenzene (CAS No. 1803860-83-4) is a versatile organic compound with a unique combination of bromine, chlorine, and fluorine substituents on a benzene ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3-Bromo-2-(3-chloropropyl)fluorobenzene.

Chemical Structure and Properties

The molecular formula of 3-Bromo-2-(3-chloropropyl)fluorobenzene is C₉H₉BrClF, and its molecular weight is approximately 257.52 g/mol. The compound features a benzene ring with a bromine atom at the 3-position, a fluorine atom at the 2-position, and a 3-chloropropyl group attached to the 2-position as well. The presence of these halogen substituents imparts unique chemical and physical properties to the molecule.

The bromine and chlorine atoms are known for their ability to participate in various chemical reactions, such as nucleophilic substitution and elimination reactions. The fluorine atom, on the other hand, significantly affects the electronic properties of the molecule, making it more polar and less susceptible to nucleophilic attack. These properties make 3-Bromo-2-(3-chloropropyl)fluorobenzene an attractive starting material for the synthesis of more complex organic compounds.

Synthesis Methods

The synthesis of 3-Bromo-2-(3-chloropropyl)fluorobenzene can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 2-fluoroaniline followed by alkylation with 1-bromo-3-chloropropane. This approach typically yields high purity products but may require careful control of reaction conditions to avoid side reactions.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed Suzuki coupling can be employed to couple a bromo-substituted aryl boronic acid with a chloroalkyl fluoride. This method offers high selectivity and can be performed under milder conditions compared to traditional methods.

Potential Applications

Pharmaceuticals: One of the most promising applications of 3-Bromo-2-(3-chloropropyl)fluorobenzene is in the pharmaceutical industry. The compound can serve as an intermediate in the synthesis of various bioactive molecules, including drugs targeting neurological disorders, cancer, and infectious diseases. Recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in disease pathways.

Materials Science: In materials science, 3-Bromo-2-(3-chloropropyl)fluorobenzene can be used as a building block for the synthesis of advanced polymers and functional materials. The presence of multiple halogen substituents allows for precise control over polymer architecture and properties, making it suitable for applications in electronics, coatings, and adhesives.

Catalysis: The unique electronic properties of 3-Bromo-2-(3-chloropropyl)fluorobenzene also make it an attractive ligand for transition metal catalysts. When coordinated to metals such as palladium or ruthenium, this ligand can enhance catalytic activity and selectivity in various organic transformations. This has significant implications for green chemistry and sustainable manufacturing processes.

Safety Considerations

In handling any chemical compound, safety is paramount. While 3-Bromo-2-(3-chloropropyl)fluorobenzene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn at all times to prevent skin contact and inhalation.

Conclusion

In conclusion, 3-Bromo-2-(3-chloropropyl)fluorobenzene (CAS No. 1803860-83-4) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and catalysis. Its unique combination of halogen substituents imparts valuable chemical properties that make it an attractive starting material for various synthetic routes. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.